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Interlaboratory study of Metalaxyl quantification
with Metalaxyl-13C6

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Metalaxyl-13C6

CAS No.: 1356199-69-3

Cat. No.: S1799545

Metalaxyl-13C6 Supplier and Specification Comparison

The table below summarizes the product information and pricing for Metalaxyl-13C6 from various suppliers

as found in the search results.

. Product Purity / Isotopic Price (as Pack

Supplier | Brand . . .
Number Enrichment listed) Size

Sigma-Aldrich 750905 99 atom % 13C $367.00 2mg
[1]
Sigma-Aldrich 12288 Analytical Standard $212.00 1mg
[1]
TRC [1] [2] M258743 Information Missing $4990.00 5mg
IsoSciences [1] 10363 >98% $240.00 2mg
Aladdin [2] M474071 99 atom % 13C, 98% (CP) ¥4218.90 2 mg
Biosynth [3] GEC19969 Information Missing Price on request  Various
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The Role of Metalaxyl-13C6 in Analytical Methods

While a direct method comparison is not available, the search results highlight the critical application of

Metalaxyl-13C6 in reliable analytical protocols.

¢ Primary Function: Metalaxyl-13C6 is a stable isotopically labeled analog of the fungicide Metalaxyl,
where six carbon atoms in the phenyl ring are replaced with the 13C isotope [2]. It is universally used
as an internal standard in quantitative analysis using LC-MS or GC-MS [2] [4].

e Purpose of Use: Using an isotopically labeled internal standard like Metalaxyl-13C6 corrects for
variability in sample preparation, instrument response, and matrix effects. This significantly improves
the accuracy, precision, and reliability of quantification results [2].

¢ Regulatory Context: The European Food Safety Authority (EFSA) has highlighted the importance of
robust analytical methods for Metalaxyl, including the need for independent laboratory validation (ILV)
for certain commodities [5]. The use of a well-characterized internal standard is a key part of meeting
such regulatory requirements for method validation.

Experimental Workflow for Quantification

The following diagram illustrates a general experimental workflow for quantifying metalaxyl in agricultural
samples using Metalaxyl-13C6 as an internal standard, based on standard laboratory practices and the

context provided [6].
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A study on potatoes, while not an interlaboratory comparison, provides an example of an experimental

protocol that would typically employ such a standard [6]:

e Sample Preparation: Potato seedling tissues are homogenized.

e Extraction: The analysis uses solvents like methanol or acetonitrile, often following a QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) approach for pesticide residue analysis.

¢ Instrumental Analysis: Quantification is performed using LC-MS/MS (Liquid Chromatography with
Tandem Mass Spectrometry), a highly specific and sensitive technique [6].

¢ Use of Internal Standard: A known amount of Metalaxyl-13C6 is added to the sample at the
beginning of the process. The ratio of the native metalaxyl signal to the Metalaxyl-13C6 signal in the
mass spectrometer is used for precise quantification, correcting for losses during sample preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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